Cas no 75175-87-0 (2-Mercapto-4-(4-trifluoromethylphenyl)pyrimidine)

• Product Name: 2-Mercapto-4-(4-trifluoromethylphenyl)pyrimidine
• CAS No: 75175-87-0
• MF: C₁₁H₇F₃N₂S
• MW: 256.246891260147
• CID: 1082634
• PubChem ID: 72206856
• Update Time: 2025-04-20

2-Mercapto-4-(4-trifluoromethylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-4-(4-trifluoromethylphenyl)pyrimidine
• 6-[4-(trifluoromethyl)phenyl]-1H-pyrimidine-2-thione
• 4-[4-(TRIFLUOROMETHYL)PHENYL]PYRIMIDINE-2-THIOL
• AKOS022177735
• 2-Mercapto-4-[4-(trifluoromethyl)phenyl]pyrimidine
• 75175-87-0

• Inchi： 1S/C11H7F3N2S/c12-11(13,14)8-3-1-7(2-4-8)9-5-6-15-10(17)16-9/h1-6H,(H,15,16,17)
• InChI Key： WQEZYWRLVZTULQ-UHFFFAOYSA-N
• SMILES： S=C1N=CC=C(C2C=CC(C(F)(F)F)=CC=2)N1

Computed Properties

• Exact Mass: 256.02831
• Monoisotopic Mass: 256.02820389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 24.39